![molecular formula C8H9NO B088809 2-Methylbenzamide CAS No. 1262396-02-0](/img/structure/B88809.png)
2-Methylbenzamide
Overview
Description
2-Methylbenzamide is an organic compound with the molecular formula C8H9NO. It is also known as o-toluidine benzamide and is commonly used as a building block in organic synthesis. The compound has a wide range of applications in scientific research due to its unique properties.
Scientific Research Applications
Structural and Electronic Structure Analysis
- Structural Differences in Benzamide Derivatives : A study by Jezierska, Panek, & Mazzarello (2009) used density functional theory-based methods to analyze the molecular properties of 2-hydroxy-N-methylbenzamide and its analogues. These compounds are important in understanding the properties of commercial medicines. Their study provides insights into the geometric and spectroscopic properties of these derivatives.
Thermal Stability Studies
- Thermal Stability of ADMBA : Research by Cong & Cheng (2021) investigated the thermal stability of 2-amino-3,5-dichloro-N-methylbenzamide (ADMBA) using differential scanning calorimetry (DSC). This study is significant for understanding the stability and decomposition behavior of this compound under various temperatures.
Crystalline Structure Analysis
- Novel Crystalline Form of a Derivative : A study by Norman (2008) identified a new crystalline form of a derivative of N-methylbenzamide. This discovery contributes to the development of new treatments for disorders such as asthma and depression.
Antimicrobial Studies
- Synthesis and Biological Effects : A research by Joshi, Manikpuri, & Khare (2009) focused on synthesizing Mannich bases using 2-methylbenzamide to study their antimicrobial action. This study is crucial for developing new compounds with potential antimicrobial properties.
Molecular Target Site Identification
- Investigation of Insect Repellent Properties : A study by Corbel et al. (2009) explored the molecular target site of N,N-Diethyl-3-methylbenzamide (DEET), a widely used insect repellent. This research is important for understanding the mechanism of action and potential toxicity of such compounds.
Chemical Synthesis Research
- Synthesis of Substance P Antagonists : Research by Lemire, Grenon, Pourashraf, & Charette (2004) involved the addition of nucleophiles to 3-substituted pyridinium salts derived from N-methylbenzamide. This method was applied in the synthesis of highly potent nonpeptide Substance P antagonists, which is significant for the development of new pharmaceuticals.
Photocatalytic Degradation Studies
- Photodecomposition of Propyzamide : A study by Torimoto, Ito, Kuwabata, & Yoneyama (1996) investigated the photocatalytic degradation of 3,5-dichloro-N-(3-methyl-1-butyn-3-yl)benzamide, also known as propyzamide, using TiO2-loaded adsorbent supports. This research is important for environmental science, particularly in understanding the degradation of organic pollutants.
Metabolic Studies
- Demethylation of N,N-dimethylbenzamides : Research by Constantino, Rosa, & Iley (1992) studied the metabolism of N,N-dimethylbenzamides, including N-methylbenzamides, in rat liver microsomes. This study is crucial for understanding the metabolic pathways and interactions of such compounds in biological systems.
Neurokinin-2 Receptor Antagonists Synthesis
- Development of Neurokinin-2 Receptor Antagonists : A study by Huang, Undem, & Korlipara (2004) focused on synthesizing N-methylbenzamide analogues as neurokinin-2 receptor antagonists. This research contributes to the development of treatments for disorders involving the neurokinin-2 receptor.
Aryl Ketones Synthesis
- Formation of Aryl Ketones from Pyridines : A study by Gim & Jung (2019) investigated the formation of aryl [1-cyano-4-(dialkylamino)butadienyl] ketones from pyridines, including N-methylbenzamide. This research is important for organic synthesis and the development of new chemical compounds.
Properties
IUPAC Name |
2-methylbenzamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO/c1-6-4-2-3-5-7(6)8(9)10/h2-5H,1H3,(H2,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXUNIGZDNWWYED-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO | |
Record name | 2-METHYLBENZAMIDE | |
Source | CAMEO Chemicals | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6025569 | |
Record name | 2-Methylbenzamide | |
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Molecular Weight |
135.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
2-methylbenzamide is a white powder. (NTP, 1992), Solid; [Merck Index] Off-white powder; [Sigma-Aldrich MSDS] | |
Record name | 2-METHYLBENZAMIDE | |
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Record name | o-Toluamide | |
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Solubility |
less than 1 mg/mL at 72 °F (NTP, 1992) | |
Record name | 2-METHYLBENZAMIDE | |
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URL | https://cameochemicals.noaa.gov/chemical/20619 | |
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Vapor Pressure |
0.000319 [mmHg] | |
Record name | o-Toluamide | |
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CAS No. |
527-85-5 | |
Record name | 2-METHYLBENZAMIDE | |
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URL | https://cameochemicals.noaa.gov/chemical/20619 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | 2-Methylbenzamide | |
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Record name | o-Toluamide | |
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Record name | o-Toluamide | |
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Record name | Benzamide, 2-methyl- | |
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Record name | 2-Methylbenzamide | |
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Record name | o-toluamide | |
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Record name | O-TOLUAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
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Melting Point |
291 to 297 °F (NTP, 1992) | |
Record name | 2-METHYLBENZAMIDE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/20619 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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